Cas no 391866-32-3 (N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide)

• Product Name: N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide
• CAS No: 391866-32-3
• MF: C₁₉H₁₅ClN₄O₃S
• MW: 414.865401506424
• CID: 6169015
• PubChem ID: 5121729
• Update Time: 2025-05-19

N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide
• N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide
• F0453-0459
• EU-0039196
• 391866-32-3
• AKOS024577989
• N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide
• Oprea1_158666
• N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methyl-3-nitrobenzamide
• SR-01000442196
• SR-01000442196-1

• Inchi： 1S/C19H15ClN4O3S/c1-11-14(3-2-4-17(11)24(26)27)19(25)21-18-15-9-28-10-16(15)22-23(18)13-7-5-12(20)6-8-13/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key： CTAXGHGHYHPUHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C2CSCC2=N1)NC(C1C=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 414.0553392g/mol
• Monoisotopic Mass: 414.0553392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide

Introduction to N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-methyl-3-nitrobenzamide (CAS No. 391866-32-3)

N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-methyl-3-nitrobenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 391866-32-3, belongs to a class of heterocyclic molecules that are increasingly being explored for their therapeutic properties. The presence of multiple functional groups, including a thieno[3,4-cpyrazol ring system and a nitrobenzamide moiety, makes this molecule a promising candidate for further investigation in drug discovery.

The thieno[3,4-cpyrazol scaffold is particularly interesting because it combines the properties of thiophene and pyrazole, two heterocycles that are well-known for their biological activity. Thiophenes are commonly found in natural products and have been shown to exhibit a wide range of pharmacological effects, while pyrazoles are known for their role in various bioactive compounds. The integration of these two rings into a single molecule can lead to enhanced binding affinity and selectivity towards biological targets.

Moreover, the nitrobenzamide group in the structure of N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-methyl-3-nitrobenzamide introduces additional reactivity and potential for biological interaction. Nitroaromatic compounds are well-documented for their pharmacological properties, and when combined with the thieno[3,4-cpyrazol core, this molecule may exhibit novel mechanisms of action. The 4-chlorophenyl substituent further contributes to the complexity of the molecule by influencing its electronic properties and potential interactions with biological receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The thieno[3,4-cpyrazol scaffold has been particularly studied for its potential as an anti-inflammatory agent, an antiviral agent, and even as a chemotherapeutic agent. Studies have shown that molecules containing this scaffold can interact with various enzymes and receptors involved in disease pathways. For instance, derivatives of thieno[3,4-cpyrazole] have been found to inhibit cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The nitrobenzamide moiety in N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-methyl-3-nitrobenzamide also suggests potential applications in other therapeutic areas. Nitroaromatic compounds have been explored for their antimicrobial and antifungal properties. The nitro group can be reduced to an amine under certain conditions, which can alter the pharmacological profile of the molecule. This reactivity makes it an attractive scaffold for designing molecules with tunable biological activities.

In terms of synthesis, the preparation of N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-methyl-3-nitrobenzamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the thieno[3,4-cpyrazol core through cyclization reactions involving appropriate precursors. This core is then functionalized with the nitrobenzamide group through nucleophilic substitution or other coupling reactions.

The introduction of the 4-chlorophenyl substituent is another critical step in the synthesis. This can be achieved through electrophilic aromatic substitution reactions or by using protected precursors that can be deprotected under mild conditions. The choice of synthetic route depends on various factors, including availability of starting materials, desired yield, and purity requirements.

Once synthesized, N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-methyl-3-nitrobenzamide undergoes rigorous characterization to confirm its structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy、mass spectrometry (MS)、and X-ray crystallography are commonly used for this purpose. These analytical methods provide detailed information about the molecular structure and help ensure that the compound is free from impurities.

Evaluation of the biological activity of N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-methyl-3-nitrobenzamide involves testing it against various biological targets relevant to different diseases. In vitro assays are typically performed to assess interactions with enzymes、receptors、and other cellular components. These assays help determine whether the compound exhibits any pharmacological effects and provide insights into its potential therapeutic applications.

In addition to in vitro studies，in vivo models are used to evaluate the efficacy and safety of N-2-(4-chlorophenyl)-2H,4H，6H-thieno[34-cpyrazol - 33 - yl] - 22 - methyl - 33 - nitrobenzamide。Animal studies provide valuable information about its pharmacokinetics、pharmacodynamics、and potential side effects。These studies are crucial for determining whether the compound is suitable for further development into a drug candidate。

The latest research in pharmaceutical chemistry has shown that combinatorial approaches，such as structure-based drug design and high-throughput screening，can accelerate the discovery process。These methods allow researchers to rapidly identify and optimize molecules with desired properties。N - 22 - (44 - chlorophenyl) - 22 H ，44 H ，66 H - thieno [34 - cpyrazol - 33 - yl] - 22 - methyl - 33 - nitrobenzamide is an example of a compound that could benefit from such approaches，as its complex structure suggests multiple potential interactions with biological targets。

The future prospects for N - 22 - (44 - chlorophenyl) - 22 H ，44 H ，66 H - thieno [34 - cpyrazol - 33 - yl] - 22 - methyl - 33 - nitrobenzamide are promising，given its unique structural features and potential biological activities。Further research is needed to fully elucidate its mechanism(s) of action，but initial studies suggest that it may have applications in treating inflammatory diseases、infections，and other disorders。As more data becomes available，this compound could emerge as a valuable tool in pharmaceutical development。